Cas no 33649-79-5 (2-Chlorobicyclo[2.2.2]octane)

2-Chlorobicyclo[2.2.2]octane structure
2-Chlorobicyclo[2.2.2]octane structure
Product Name:2-Chlorobicyclo[2.2.2]octane
CAS No:33649-79-5
MF:C8H13Cl
MW:144.641821622849
CID:2664349
PubChem ID:549019
Update Time:2024-02-29

2-Chlorobicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • 3-chlorobicyclo[2.2.2]octane
    • 2-Chlorobicyclo[2.2.2]octane
    • Bicyclo[2.2.2]octane, 2-chloro-
    • PTVXDQZENDCNDA-UHFFFAOYSA-N
    • Inchi: 1S/C8H13Cl/c9-8-5-6-1-3-7(8)4-2-6/h6-8H,1-5H2
    • InChI Key: PTVXDQZENDCNDA-UHFFFAOYSA-N
    • SMILES: ClC1CC2CCC1CC2

Computed Properties

  • Exact Mass: 144.0705781g/mol
  • Monoisotopic Mass: 144.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0
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